Cas no 2229151-22-6 (1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine
• CAS No: 2229151-22-6
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6047023
• PubChem ID: 165666309
• Update Time: 2025-05-19

1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine
• EN300-1773610
• 1-{1-[4-(2-methylpropyl)phenyl]cyclopropyl}cyclopropan-1-amine
• 2229151-22-6

• Inchi： 1S/C16H23N/c1-12(2)11-13-3-5-14(6-4-13)15(7-8-15)16(17)9-10-16/h3-6,12H,7-11,17H2,1-2H3
• InChI Key： OIGRAIHGNWJHJS-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=CC(CC(C)C)=CC=2)CC1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine

Introduction to 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2229151-22-6)

1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine, also known by its CAS number 2229151-22-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropylamines and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine is characterized by a cyclopropane ring attached to a substituted phenyl group. The presence of the cyclopropane moiety imparts significant rigidity to the molecule, which can influence its conformational flexibility and binding properties. The 4-(2-methylpropyl) substitution on the phenyl ring further modulates the compound's lipophilicity and solubility, making it an attractive target for drug design and development.

Recent studies have explored the pharmacological properties of 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine. One notable area of research has been its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic syndromes. Preliminary data suggest that 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine can selectively bind to specific GPCRs, potentially modulating their activity and downstream signaling cascades.

In addition to its receptor modulation properties, 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine has shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a complex biological response involving various immune cells and signaling molecules. Chronic inflammation is associated with numerous diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. Research has demonstrated that 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage.

The therapeutic potential of 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine extends beyond its anti-inflammatory effects. Studies have also investigated its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis are characterized by progressive neuronal loss and dysfunction. Preclinical models have shown that 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a neuroprotective agent.

The safety profile of 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine is another critical aspect of its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-{1-4-(2-methylpropyl)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2229151-22-6) represents a promising compound with diverse pharmacological activities. Its unique structural features and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and advance its clinical translation for the treatment of various diseases.